Cas no 80099-83-8 ((2-chloropyridin-3-yl)(4-fluorophenyl)methanone)

• Product Name: (2-chloropyridin-3-yl)(4-fluorophenyl)methanone
• CAS No: 80099-83-8
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 1799820
• PubChem ID: 3061979
• Update Time: 2025-04-21

(2-chloropyridin-3-yl)(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-3-yl)(4-fluorophenyl)methanone
• (2-chloropyridin-3-yl)-(4-fluorophenyl)methanone
• 2-Chloro-3-(4-fluorobenzoyl)pyridine
• SCHEMBL9236130
• (2-Chloro-3-pyridinyl)(4-fluorophenyl)methanone
• Methanone, (2-chloro-3-pyridinyl)(4-fluorophenyl)-
• 80099-83-8
• DTXSID10230078

• Inchi： 1S/C12H7ClFNO/c13-12-10(2-1-7-15-12)11(16)8-3-5-9(14)6-4-8/h1-7H
• InChI Key： LTSMOZOQWSATMZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 235.0200197g/mol
• Monoisotopic Mass: 235.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones